![molecular formula C10H20ClNO2 B6208404 tert-butyl 2-[(3R)-pyrrolidin-3-yl]acetate hydrochloride CAS No. 2703749-13-5](/img/no-structure.png)
tert-butyl 2-[(3R)-pyrrolidin-3-yl]acetate hydrochloride
Overview
Description
Tert-butyl 2-[(3R)-pyrrolidin-3-yl]acetate hydrochloride, also known as TBPA, is an organic compound belonging to the class of esters. It is an odorless, colorless, and slightly viscous liquid with a molecular weight of 181.64 g/mol. TBPA is soluble in water, methanol, and ethanol, and is insoluble in ether and benzene. TBPA is used in various scientific research applications, and has been extensively studied in terms of its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Mechanism of Action
Tert-butyl 2-[(3R)-pyrrolidin-3-yl]acetate hydrochloride is an ester, and the hydrolysis of the ester is the main mechanism of action. The hydrolysis of the ester is catalyzed by the acid catalyst, which breaks down the ester bond and releases the tert-butyl alcohol and the pyrrolidine-3-carboxylic acid. The hydrolysis of the ester is reversible, meaning that the reaction can be reversed and the ester can be regenerated.
Biochemical and Physiological Effects
tert-butyl 2-[(3R)-pyrrolidin-3-yl]acetate hydrochloride has been studied for its biochemical and physiological effects. In vitro studies have shown that tert-butyl 2-[(3R)-pyrrolidin-3-yl]acetate hydrochloride can inhibit the activity of enzymes involved in the metabolism of drugs, and can thus affect the absorption, distribution, and elimination of drugs in the body. In addition, tert-butyl 2-[(3R)-pyrrolidin-3-yl]acetate hydrochloride has been shown to have an effect on the activity of certain proteins and on the expression of certain genes.
Advantages and Limitations for Lab Experiments
The use of tert-butyl 2-[(3R)-pyrrolidin-3-yl]acetate hydrochloride in laboratory experiments has several advantages. It is a relatively inexpensive reagent, and it is easy to synthesize. In addition, tert-butyl 2-[(3R)-pyrrolidin-3-yl]acetate hydrochloride is a relatively stable compound and is not prone to degradation or polymerization. However, the use of tert-butyl 2-[(3R)-pyrrolidin-3-yl]acetate hydrochloride in laboratory experiments has certain limitations. For example, tert-butyl 2-[(3R)-pyrrolidin-3-yl]acetate hydrochloride is insoluble in certain solvents, such as ether and benzene, and it is also not very soluble in water.
Future Directions
The use of tert-butyl 2-[(3R)-pyrrolidin-3-yl]acetate hydrochloride in scientific research is expected to continue to grow in the future. tert-butyl 2-[(3R)-pyrrolidin-3-yl]acetate hydrochloride could be used in the synthesis of novel compounds, such as peptides and proteins, as well as in the synthesis of polymers. In addition, tert-butyl 2-[(3R)-pyrrolidin-3-yl]acetate hydrochloride could be used in the development of new drugs, and in the study of the biochemical and physiological effects of drugs. Finally, tert-butyl 2-[(3R)-pyrrolidin-3-yl]acetate hydrochloride could be used to study the mechanism of action of enzymes involved in drug metabolism.
Synthesis Methods
The synthesis of tert-butyl 2-[(3R)-pyrrolidin-3-yl]acetate hydrochloride can be achieved through the reaction of tert-butyl alcohol and pyrrolidine-3-carboxylic acid in the presence of an acid catalyst such as sulfuric acid or hydrochloric acid. The reaction proceeds in two steps: first, the alcohol and the carboxylic acid react to form an ester, and then the ester is hydrolyzed in the presence of the acid catalyst to form tert-butyl 2-[(3R)-pyrrolidin-3-yl]acetate hydrochloride hydrochloride. The synthesis of tert-butyl 2-[(3R)-pyrrolidin-3-yl]acetate hydrochloride is relatively simple and can be achieved in a short amount of time.
Scientific Research Applications
Tert-butyl 2-[(3R)-pyrrolidin-3-yl]acetate hydrochloride has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of pharmaceuticals, and as a ligand in metal-catalyzed reactions. In addition, tert-butyl 2-[(3R)-pyrrolidin-3-yl]acetate hydrochloride has been used in the synthesis of various compounds, such as peptides and proteins, as well as in the synthesis of polymers. tert-butyl 2-[(3R)-pyrrolidin-3-yl]acetate hydrochloride is also used in the synthesis of novel drug molecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-[(3R)-pyrrolidin-3-yl]acetate hydrochloride involves the reaction of tert-butyl 2-bromoacetate with (3R)-pyrrolidine followed by hydrochloric acid treatment to obtain the hydrochloride salt.", "Starting Materials": [ "tert-butyl 2-bromoacetate", "(3R)-pyrrolidine", "hydrochloric acid" ], "Reaction": [ "Step 1: tert-butyl 2-bromoacetate is reacted with (3R)-pyrrolidine in the presence of a base such as potassium carbonate in an aprotic solvent like DMF or DMSO to obtain tert-butyl 2-[(3R)-pyrrolidin-3-yl]acetate.", "Step 2: The resulting product from step 1 is then treated with hydrochloric acid to obtain the hydrochloride salt of tert-butyl 2-[(3R)-pyrrolidin-3-yl]acetate." ] } | |
CAS RN |
2703749-13-5 |
Product Name |
tert-butyl 2-[(3R)-pyrrolidin-3-yl]acetate hydrochloride |
Molecular Formula |
C10H20ClNO2 |
Molecular Weight |
221.7 |
Purity |
95 |
Origin of Product |
United States |
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